1-((2-Methoxy-4,5-dimethylphenyl)sulfonyl)-4-(tetrahydrofuran-3-yl)-1,4-diazepane

• IUPAC Name: 1-(2-methoxy-4,5-dimethylphenyl)sulfonyl-4-(oxolan-3-yl)-1,4-diazepane
• InChI: InChI=1S/C18H28N2O4S/c1-14-11-17(23-3)18(12-15(14)2)25(21,22)20-7-4-6-19(8-9-20)16-5-10-24-13-16/h11-12,16H,4-10,13H2,1-3H3
• InChI Key: WBDITLFVMQWGLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N2CCCN(CC2)C3CCOC3)OC
• Molecular Formula: C18H28N2O4S
• Molecular Weight: 368.5 g/mol

Description

1-((2-Methoxy-4,5-dimethylphenyl)sulfonyl)-4-(tetrahydrofuran-3-yl)-1,4-diazepane is a useful research compound. Its molecular formula is C18H28N2O4S and its molecular weight is 368.49. The purity is usually 95%.
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Scientific Research Applications

Ugi Multicomponent Reaction Synthesis

A study by Banfi et al. (2007) explores a short, two-step approach for synthesizing diazepane systems through a Ugi multicomponent reaction followed by an intramolecular SN2 reaction, leading to high yields of 1-sulfonyl tetrahydrobenzo[e]-1,4-diazepin-1-ones and aliphatic 1-sulfonyl 1,4-diazepan-5-ones under specific cyclization conditions (Banfi, L., Basso, A., Guanti, G., Kielland, N., Repetto, C., & Riva, R., 2007).

Benzocyclic β-Keto Esters Reactions

Research by Benati et al. (1999) investigates the reactions of benzocyclic β-keto esters with sulfonyl azides, revealing how the electronic features of the sulfonyl azide and solvent polarity significantly influence the reaction course, affecting the occurrence of azidation and Favorskii-type ring contraction (Benati, L., Nanni, D., & Spagnolo, P., 1999).

Cryo-electrochemistry Studies

Fietkau et al. (2006) utilized cryo-electrochemistry in tetrahydrofuran (THF) to study the regioselective electrochemical reduction of phenyl sulfone, demonstrating advantages of low-temperature analyses in enhancing yield and accuracy of electrochemical reduction processes (Fietkau, N., Paddon, C. A., Bhatti, F. L., Donohoe, T., & Compton, R., 2006).

Synthesis of Novel Compounds

A study by Chhakra et al. (2019) details an efficient synthesis of novel 2,3,4-trisubstituted 1,5-benzothiazepines incorporating the sulfonyl group, demonstrating the potential for creating diverse compounds with specific functional groups (Chhakra, S., Mukherjee, A., Singh, H., & Chauhan, S., 2019).

Human Chymase Inhibitors

Research by Tanaka et al. (2007) describes the design, synthesis, and evaluation of a novel series of 6-substituted 4-sulfonyl-1,4-diazepane-2,5-diones as potent human chymase inhibitors, highlighting the therapeutic potential of such compounds (Tanaka, T., Muto, T., Maruoka, H., Imajo, S., Fukami, H., Tomimori, Y., Fukuda, Y., & Nakatsuka, T., 2007).